Cas no 220247-69-8 (Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride)

• Product Name: Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride
• CAS No: 220247-69-8
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD03094735
• CID: 1005927
• PubChem ID: 44607839
• Update Time: 2025-11-02

Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride
• 1,2,3,4-TETRAHYDRO-ISOQUINOLINE-7-CARBOXYLIC ACID METHYL ESTER HCL
• 7-Isoquinolinecarboxylic acid, 1,2,3,4-tetrahydro-, methyl ester, hydrochloride
• METHYL 1,2,3,4-TETRAHYDROISOQUINOLINE-7-CARBOXYLATEHCL
• QC-7292
• 7-Methoxycarbonyl-1,2,3,4-tetrahydroisoquinoline hydrochloride
• methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate,hydrochloride
• Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate HCl
• METHYL 1,2,3,4-TETRAHYDROISOQUINOLINE-7-CARBOXYLATE HCL
• PUEZJQKDZBXXMM-UHFFFAOYSA-N
• SB19924
• SY097062
• BR-
• 1,2,3,4-Tetrahydro-isoquinoline-7-carboxylic acid methyl ester hydrochloride

• MDL： MFCD03094735
• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)9-3-2-8-4-5-12-7-10(8)6-9;/h2-3,6,12H,4-5,7H2,1H3;1H
• InChI Key： PUEZJQKDZBXXMM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC2=C(C=1)CNCC2)=O

Computed Properties

• Exact Mass: 227.07100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Topological Polar Surface Area: 38.3

Experimental Properties

• PSA: 38.33000
• LogP: 2.24970

Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride

Comprehensive Guide to Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride (CAS No. 220247-69-8)

Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride (CAS No. 220247-69-8) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This hydrochloride salt derivative of 1,2,3,4-tetrahydroisoquinoline is gaining attention for its unique structural properties and versatile applications. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) targeting agents.

The compound's molecular structure features a tetrahydroisoquinoline core, which is a privileged scaffold in medicinal chemistry. The presence of the methyl carboxylate group at the 7-position enhances its reactivity and makes it a valuable intermediate for further chemical modifications. With the increasing demand for novel heterocyclic compounds in drug development, Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride has emerged as a compound of interest in both academic and industrial research settings.

Recent studies have highlighted the potential of tetrahydroisoquinoline derivatives in addressing modern healthcare challenges. The scientific community is actively exploring these compounds for their possible applications in neurodegenerative disease research, given the structural similarity to certain neuroactive alkaloids. While Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride itself is not a therapeutic agent, its derivatives show promise in early-stage drug discovery programs.

From a synthetic chemistry perspective, CAS 220247-69-8 offers several advantages. The hydrochloride salt form improves stability and solubility, making it more convenient for laboratory handling and storage. Researchers frequently search for information about the compound's synthesis route, purification methods, and analytical characterization data, reflecting the growing interest in this chemical entity.

The pharmaceutical industry's focus on small molecule drug development has increased the relevance of compounds like Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride. Its structural features make it particularly suitable for creating libraries of analogs through combinatorial chemistry approaches. Many research groups are investigating its potential as a precursor for compounds with improved blood-brain barrier permeability, a critical factor in CNS drug design.

Analytical chemists have developed various methods for characterizing 220247-69-8, including HPLC, NMR, and mass spectrometry techniques. The availability of high-quality analytical data for this compound supports its use in rigorous scientific studies. Quality control parameters such as purity specifications and storage conditions are frequently searched topics related to this chemical.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to tetrahydroisoquinoline derivatives. The development of catalytic methods and solvent-free reactions for producing compounds like Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride aligns with the pharmaceutical industry's sustainability goals. These advancements address common search queries about environmentally friendly synthesis of heterocyclic compounds.

The compound's physicochemical properties, including its melting point, solubility profile, and stability characteristics, are crucial for researchers planning experimental work. Detailed information about these parameters helps scientists optimize reaction conditions and develop robust synthetic protocols. Recent publications have provided valuable data on these aspects, contributing to better understanding of CAS 220247-69-8 behavior in various chemical environments.

As the field of medicinal chemistry continues to evolve, Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride remains a compound of significant interest. Its structural versatility allows for diverse modifications, making it a valuable tool for exploring structure-activity relationships in drug discovery. The scientific literature contains numerous examples of its use in creating biologically active molecules with potential therapeutic applications.

Safety considerations for handling 220247-69-8 follow standard laboratory protocols for organic compounds. Researchers often search for information about proper personal protective equipment and waste disposal methods when working with this material. While not classified as highly hazardous, appropriate precautions should always be taken when handling any chemical substance in research settings.

The commercial availability of Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride has improved in recent years, with several specialty chemical suppliers offering the compound in various quantities. This accessibility supports its growing use in pharmaceutical research and development. Scientists frequently inquire about bulk purchasing options and custom synthesis services for this and related compounds.

Future research directions for tetrahydroisoquinoline-based compounds may explore their potential in addressing emerging medical challenges. The unique properties of CAS 220247-69-8 and its derivatives position them as valuable tools in the ongoing search for new therapeutic agents. As the understanding of structure-activity relationships deepens, this compound class may yield important contributions to drug discovery efforts.

In summary, Methyl 1,2,3,4-tetrahydroisoquinoline-7-carboxylate hydrochloride represents an important building block in modern pharmaceutical research. Its structural features, synthetic versatility, and potential applications make it a compound of continuing interest to the scientific community. As research progresses, this chemical entity may play a role in the development of novel therapeutic approaches to various health conditions.